Cas no 1361501-03-2 (3-Methoxy-2-nitro-6-(perchlorophenyl)pyridine)
3-Methoxy-2-nitro-6-(perchlorophenyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 3-Methoxy-2-nitro-6-(perchlorophenyl)pyridine
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- Inchi: 1S/C12H5Cl5N2O3/c1-22-5-3-2-4(18-12(5)19(20)21)6-7(13)9(15)11(17)10(16)8(6)14/h2-3H,1H3
- InChI Key: RVQSKOAXKQPKQN-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C(=C(C=1C1C=CC(=C([N+](=O)[O-])N=1)OC)Cl)Cl)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 397
- XLogP3: 5.8
- Topological Polar Surface Area: 67.9
3-Methoxy-2-nitro-6-(perchlorophenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013028628-250mg |
3-Methoxy-2-nitro-6-(perchlorophenyl)pyridine |
1361501-03-2 | 97% | 250mg |
470.40 USD | 2021-06-22 | |
| Alichem | A013028628-500mg |
3-Methoxy-2-nitro-6-(perchlorophenyl)pyridine |
1361501-03-2 | 97% | 500mg |
790.55 USD | 2021-06-22 | |
| Alichem | A013028628-1g |
3-Methoxy-2-nitro-6-(perchlorophenyl)pyridine |
1361501-03-2 | 97% | 1g |
1,445.30 USD | 2021-06-22 |
3-Methoxy-2-nitro-6-(perchlorophenyl)pyridine Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 3-Methoxy-2-nitro-6-(perchlorophenyl)pyridine
Comprehensive Overview of 3-Methoxy-2-nitro-6-(perchlorophenyl)pyridine (CAS No. 1361501-03-2)
3-Methoxy-2-nitro-6-(perchlorophenyl)pyridine (CAS No. 1361501-03-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. This compound, characterized by its methoxy, nitro, and perchlorophenyl functional groups, is a subject of interest for researchers exploring advanced materials, agrochemicals, and pharmaceutical intermediates. Its molecular structure, which combines a pyridine ring with multiple substituents, offers a versatile platform for chemical modifications and applications.
The growing interest in 3-Methoxy-2-nitro-6-(perchlorophenyl)pyridine is reflected in the increasing number of searches for terms like "nitro-substituted pyridine derivatives" and "perchlorophenyl compounds in research." These keywords highlight the compound's relevance in modern chemistry, particularly in the development of novel materials and bioactive molecules. Researchers are particularly intrigued by its potential role in designing high-performance polymers and specialty chemicals, which are critical for industries ranging from electronics to agriculture.
One of the most frequently asked questions about CAS No. 1361501-03-2 revolves around its synthesis and stability. The compound's nitro group and perchlorophenyl moiety contribute to its distinct reactivity, making it a valuable intermediate in organic synthesis. Recent studies have explored its use in catalysis and ligand design, where its electron-withdrawing properties can influence reaction outcomes. Additionally, its potential as a building block for heterocyclic compounds has sparked discussions in academic and industrial circles.
From an environmental and sustainability perspective, 3-Methoxy-2-nitro-6-(perchlorophenyl)pyridine is often compared to other nitroaromatic compounds in terms of biodegradability and ecological impact. As the demand for green chemistry solutions rises, researchers are investigating ways to optimize the synthesis of such compounds to minimize waste and energy consumption. This aligns with broader trends in the chemical industry, where sustainable synthesis and eco-friendly intermediates are becoming priorities.
In the pharmaceutical sector, the compound's structural features have prompted inquiries into its potential as a pharmacophore or drug precursor. While its exact biological activity is still under investigation, the presence of both methoxy and nitro groups suggests possible interactions with biological targets. This has led to increased searches for "pyridine derivatives in drug discovery" and "nitroaromatics in medicinal chemistry," reflecting the compound's relevance in cutting-edge research.
Another area of interest is the compound's role in material science. Its unique electronic properties, derived from the perchlorophenyl and nitro substituents, make it a candidate for use in organic semiconductors and conductive polymers. These applications are particularly relevant in the context of advancing flexible electronics and energy storage devices, which are hot topics in both academic and industrial research.
For those seeking technical details, the CAS No. 1361501-03-2 is often associated with queries about its spectroscopic data (e.g., NMR, IR, and mass spectra) and physical properties (e.g., melting point, solubility). These parameters are crucial for researchers working on its purification, characterization, and application in various fields. The compound's stability under different conditions is also a common point of discussion, especially for industrial-scale applications.
In summary, 3-Methoxy-2-nitro-6-(perchlorophenyl)pyridine (CAS No. 1361501-03-2) is a multifaceted compound with promising applications across multiple disciplines. Its combination of methoxy, nitro, and perchlorophenyl groups offers a rich chemical landscape for exploration, making it a valuable subject for ongoing research. As scientific inquiries into its properties and uses continue to grow, this compound is likely to remain a focal point in discussions about advanced organic synthesis, material innovation, and sustainable chemistry.
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